Cas no 90915-07-4 (1-(phenylmethyl)-2-thioxo-4-Imidazolidinone)

• Product Name: 1-(phenylmethyl)-2-thioxo-4-Imidazolidinone
• CAS No: 90915-07-4
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 1121107
• PubChem ID: 5368510
• Update Time: 2025-04-20

1-(phenylmethyl)-2-thioxo-4-Imidazolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(phenylmethyl)-2-thioxo-4-Imidazolidinone
• 1-benzyl-2-sulfanylideneimidazolidin-4-one
• SCHEMBL10649531
• 90915-07-4
• N-benzylthiohydantoin
• 1,3-Diazol, tetrahydro-1-benzyl-2-thioxo-4-oxo-
• DTXSID80418649
• Z823366584
• 1-Benzyl-2-thioxoimidazolidin-4-one
• 1-Benzyl-2-thioxo-4-imidazolidinone #
• 1-benzyl-2-thiohydantoin
• AKOS030549098
• 4-Imidazolidinone, 1-(phenylmethyl)-2-thioxo-

• Inchi： 1S/C10H10N2OS/c13-9-7-12(10(14)11-9)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,13,14)
• InChI Key： SALZXYUJJZVVFD-UHFFFAOYSA-N
• SMILES： S=C1NC(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų